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Interleukin-18 (IL-18) is a pro-inflammatory cytokine belonging to the IL-1 superfamily, playing a

critical role in both innate and adaptive immune responses. Accurate measurement of its in vivo

activity is crucial for understanding its role in various physiological and pathological processes,

as well as for the development of novel therapeutics targeting the IL-18 pathway. These

application notes provide an overview of common in vivo methods, detailed experimental

protocols, and data interpretation guidelines.

Introduction to In Vivo IL-18 Activity Measurement
Measuring the biological activity of IL-18 in a living organism presents unique challenges.

Unlike simple quantification of the cytokine, assessing its activity requires an understanding of

its interaction with its receptor, the presence of its natural inhibitor, IL-18 binding protein (IL-

18BP), and the downstream signaling events it triggers.[1] The primary and most well-

established downstream effect of IL-18 is the induction of Interferon-gamma (IFN-γ),

particularly in synergy with IL-12.[1][2][3] Therefore, many in vivo methods for assessing IL-18

activity rely on the measurement of IFN-γ production.

This document outlines three primary approaches for measuring IL-18 activity in vivo:
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Indirect Measurement of IL-18 Activity via IFN-γ Induction: This involves stimulating an in

vivo system and subsequently measuring the levels of IFN-γ in biological samples.

Direct Measurement of Bioactive IL-18: This approach focuses on quantifying the amount of

"free" IL-18 that is not bound to IL-18BP and is therefore biologically active.

In Vivo Neutralization of IL-18: This method assesses the biological role and activity of

endogenous IL-18 by observing the physiological or pathological changes that occur upon its

inhibition with neutralizing antibodies.

Method 1: Indirect Measurement of IL-18 Activity via
IFN-γ Induction in a Murine Model
This method is based on the principle that active IL-18, often in concert with other cytokines

like IL-12, potently induces the production of IFN-γ by various immune cells, including NK cells

and T cells.[1] A common approach is to challenge mice with an inflammatory stimulus, such as

lipopolysaccharide (LPS), which triggers the production of endogenous IL-18, and then

measure the resulting IFN-γ levels.

Data Presentation: Expected Results
The following table summarizes typical quantitative data expected from an LPS-induced

inflammation model in mice.
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Parameter
Control Group
(Saline)

LPS-Treated
Group

IL-18
Neutralized +
LPS Group

Reference

Serum IL-18

(pg/mL)
< 50 200 - 1000+

200 - 1000+

(total)
[4][5]

Serum IFN-γ

(pg/mL)
< 20 100 - 500 < 50 [2][6]

% IFN-γ+

Splenocytes

(CD3+)

< 1% 5 - 15% < 2% [7][8]

% IFN-γ+

Splenocytes

(NK1.1+)

< 2% 10 - 25% < 5% [7][8]

Experimental Workflow: IFN-γ Induction Model
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Animal Phase

Analysis Phase

Acclimatize Mice (e.g., C57BL/6, 8-10 weeks old)

Divide into Treatment Groups:
1. Control (Saline)
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3. Anti-IL-18 Ab + LPS
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- Anti-IL-18 Ab (i.p.) 1 hr prior to LPS

- LPS (i.p.)

Time Course (e.g., 2, 4, 6, 24 hours)
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- Blood (Cardiac Puncture)
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Prepare Serum from Blood Prepare Splenocyte Suspension

Measure Serum IFN-γ by ELISA Perform Intracellular Cytokine Staining (ICS) for IFN-γ

Analyze IFN-γ Producing Cells by Flow Cytometry
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Caption: Workflow for in vivo measurement of IL-18 activity via IFN-γ induction.
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Experimental Protocols
Protocol 1.1: LPS-Induced Inflammation in Mice

Animal Model: Use 8-10 week old C57BL/6 mice. Acclimatize animals for at least one week

before the experiment.

Treatment Groups:

Group 1 (Control): Inject with sterile, endotoxin-free saline intraperitoneally (i.p.).

Group 2 (LPS): Inject with LPS (e.g., from E. coli O111:B4) at a dose of 1-5 mg/kg i.p.

Group 3 (IL-18 Neutralization): Inject with a neutralizing anti-mouse IL-18 antibody (e.g.,

100-500 µg per mouse) i.p. one hour prior to LPS administration.

Sample Collection: At desired time points (e.g., 2, 4, 6, and 24 hours) post-LPS injection,

euthanize mice and collect blood via cardiac puncture and harvest spleens aseptically.

Protocol 1.2: Measurement of Serum IFN-γ by ELISA

Serum Preparation: Allow blood to clot at room temperature for 30 minutes, then centrifuge

at 2000 x g for 15 minutes at 4°C. Collect the supernatant (serum) and store at -80°C.

ELISA Procedure: Use a commercial mouse IFN-γ ELISA kit and follow the manufacturer's

instructions.[9][10][11][12][13]

Coat a 96-well plate with a capture antibody against mouse IFN-γ.

Block the plate to prevent non-specific binding.

Add serum samples and standards to the wells and incubate.

Wash the plate and add a biotinylated detection antibody.

Wash and add streptavidin-HRP conjugate.

Add a substrate solution (e.g., TMB) and stop the reaction.
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Read the absorbance at 450 nm and calculate IFN-γ concentrations based on the

standard curve.

Protocol 1.3: Intracellular Cytokine Staining (ICS) for IFN-γ

Splenocyte Preparation: Prepare a single-cell suspension from the harvested spleen by

mechanical dissociation through a 70 µm cell strainer. Lyse red blood cells using an ACK

lysis buffer.

Cell Stimulation (optional but recommended): Resuspend splenocytes in complete RPMI

medium and stimulate in vitro for 4-6 hours with a protein transport inhibitor (e.g., Brefeldin A

or Monensin) to promote intracellular cytokine accumulation.[7][14] For antigen-specific

responses, co-stimulation with the relevant antigen is required.[8]

Surface Staining: Stain the cells with fluorescently-conjugated antibodies against cell surface

markers to identify different cell populations (e.g., anti-CD3 for T cells, anti-NK1.1 for NK

cells).

Fixation and Permeabilization: Fix the cells with a fixation buffer (e.g., paraformaldehyde-

based) and then permeabilize the cell membrane with a permeabilization buffer (e.g.,

saponin-based).[7][8]

Intracellular Staining: Stain the permeabilized cells with a fluorescently-conjugated antibody

against mouse IFN-γ.

Flow Cytometry: Acquire the stained cells on a flow cytometer and analyze the data to

determine the percentage of IFN-γ-producing cells within specific lymphocyte populations.[8]

Method 2: Direct Measurement of Bioactive "Free"
IL-18
Total IL-18 levels measured by conventional ELISA do not distinguish between the active

cytokine and the inactive form bound to IL-18BP.[15][16] To assess biologically relevant IL-18

activity, it is essential to measure the concentration of "free" IL-18.

Data Presentation: Free vs. Total IL-18
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Analyte
Healthy Control
(pg/mL)

Inflammatory
Condition (pg/mL)

Reference

Total IL-18 100 - 300 500 - 5000+ [16]

IL-18BP 2000 - 4000 4000 - 10000+ [16]

Free IL-18

(calculated)
< 10 50 - 500+ [16]

Experimental Workflow: Free IL-18 Measurement

Sample Collection and Preparation

ELISA Measurements

Calculation of Free IL-18

Select Animal Model
(e.g., disease model, healthy control)

Collect Blood or Tissue

Prepare Serum, Plasma, or Tissue Homogenate

Measure Total IL-18 by ELISA Measure IL-18BP by ELISA

Calculate Free IL-18 using Stoichiometry and Dissociation Constants
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Caption: Workflow for the direct measurement of bioactive "free" IL-18.
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Experimental Protocols
Protocol 2.1: Measurement of Total IL-18 and IL-18BP

Sample Preparation: Collect serum, plasma, or tissue homogenates as described in Protocol

1.2.

ELISA for Total IL-18: Use a commercial ELISA kit for total mouse or human IL-18. Follow the

manufacturer's protocol.[17]

ELISA for IL-18BP: Use a commercial ELISA kit for mouse or human IL-18BP. Follow the

manufacturer's protocol.

Protocol 2.2: Calculation of Free IL-18

The concentration of free IL-18 can be calculated based on the measured concentrations of

total IL-18 and IL-18BP, and their known binding affinity (dissociation constant, Kd).[16] The

calculation involves solving a system of equations for the equilibrium between IL-18, IL-18BP,

and the IL-18:IL-18BP complex.

Method 3: In Vivo Neutralization of IL-18
This method involves administering a neutralizing anti-IL-18 antibody or recombinant IL-18BP

to an animal model of disease where IL-18 is thought to play a pathogenic role.[18][19][20] The

activity of endogenous IL-18 is inferred from the amelioration of the disease phenotype upon its

neutralization.

Data Presentation: Effects of IL-18 Neutralization in a
Disease Model
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Parameter
Disease Model +
Control IgG

Disease Model +
Anti-IL-18 IgG

Reference

Clinical Score (e.g.,

arthritis score)
High Significantly Reduced [19]

Histological Score

(e.g., inflammation,

tissue damage)

Severe Significantly Reduced [19][20]

Serum Pro-

inflammatory

Cytokines (e.g., IL-6,

TNF-α)

Elevated Significantly Reduced [18][19]
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Disease Model Induction

Treatment Phase
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Click to download full resolution via product page

Caption: Workflow for in vivo neutralization of IL-18 to assess its activity.

Experimental Protocol
Protocol 3.1: In Vivo Neutralization in a Collagen-Induced Arthritis (CIA) Model
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CIA Induction: Induce arthritis in DBA/1 mice by immunization with bovine type II collagen

emulsified in complete Freund's adjuvant, followed by a booster immunization.

Treatment: Upon the onset of clinical signs of arthritis, randomize mice into treatment

groups.

Control Group: Administer control IgG (e.g., purified rabbit or rat IgG) at the same dose

and schedule as the neutralizing antibody.

Treatment Group: Administer a neutralizing anti-mouse IL-18 antibody (e.g., 1-3 mg/kg) or

recombinant human IL-18BP i.p. or i.v. at regular intervals (e.g., every 3-4 days).[18][19]

Monitoring and Assessment:

Monitor clinical signs of arthritis (e.g., paw swelling, clinical score) daily.

At the end of the study, collect paws for histological analysis of inflammation and joint

destruction.

Collect blood for measurement of serum cytokines (e.g., IL-6, TNF-α) by ELISA.

IL-18 Signaling Pathway
The biological effects of IL-18 are mediated through its binding to the IL-18 receptor complex

and the subsequent activation of intracellular signaling cascades.[21][22][23]
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Caption: Simplified IL-18 signaling pathway.
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IL-18 first binds to the IL-18 receptor alpha (IL-18Rα) chain.[21][24] This complex then recruits

the IL-18R beta (IL-18Rβ) chain, leading to the formation of a high-affinity signaling complex.

[21][24] This triggers the recruitment of the intracellular adaptor molecule MyD88, which in turn

recruits and activates IRAK family kinases (IRAK1 and IRAK4) and TRAF6.[21][22] This

signaling cascade ultimately leads to the activation of transcription factors such as NF-κB and

AP-1, as well as the MAPK and PI3K/AKT pathways, resulting in the expression of various pro-

inflammatory genes, most notably IFN-γ.[21][22] The activity of IL-18 is tightly regulated

extracellularly by the high-affinity IL-18 binding protein (IL-18BP), which acts as a natural

antagonist.[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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